3-((4-Chlorophenyl)sulfonyl)-2-(2,5-dimethoxyphenyl)thiazolidine

• IUPAC Name: 3-(4-chlorophenyl)sulfonyl-2-(2,5-dimethoxyphenyl)-1,3-thiazolidine
• InChI: InChI=1S/C17H18ClNO4S2/c1-22-13-5-8-16(23-2)15(11-13)17-19(9-10-24-17)25(20,21)14-6-3-12(18)4-7-14/h3-8,11,17H,9-10H2,1-2H3
• InChI Key: VCJQEOCYVAOMSJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2N(CCS2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H18ClNO4S2
• Molecular Weight: 399.9 g/mol

Description

3-((4-Chlorophenyl)sulfonyl)-2-(2,5-dimethoxyphenyl)thiazolidine, also known as CPT, is a thiazolidine derivative that has been studied extensively for its potential use in scientific research. This compound has shown promise in a variety of applications, including as an anti-inflammatory agent and as a tool for studying cellular signaling pathways. In

Scientific Research Applications

Synthesis and Antiviral Activity

Compounds structurally similar to "3-((4-Chlorophenyl)sulfonyl)-2-(2,5-dimethoxyphenyl)thiazolidine" have been synthesized and evaluated for their antiviral activities. For instance, a study on the synthesis and antiviral activity of 5‑(4‑Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides revealed that certain derivatives exhibited anti-tobacco mosaic virus activity, indicating the potential for antiviral applications (Zhuo Chen et al., 2010).

Anticancer Potential

Another area of interest is the synthesis of compounds with potential anticancer activity. Research into pro-apoptotic indapamide derivatives, which share a sulfonyl and aromatic moiety similar to the compound , demonstrated significant anticancer activity against melanoma cell lines, suggesting the potential utility of such compounds in cancer therapy (Ö. Yılmaz et al., 2015).

Antitumor and Antiproliferative Effects

Compounds with thiazolidine cores have also been synthesized and assessed for their in vitro antitumor and antiproliferative activities. A study on indeno[1,2-c]pyrazol(in)es substituted with sulfonyl pharmacophores showed promising broad-spectrum antitumor activity against various tumor cell lines (Sherif A F Rostom, 2006). Another investigation into 5-(4-methyl-benzylidene)-thiazolidine-2,4-diones revealed potent antiproliferative activity on carcinoma cell lines, highlighting the therapeutic potential of thiazolidine derivatives in cancer treatment (S. Chandrappa et al., 2008).

Chymase Inhibition for Cardiovascular Applications

The synthesis of 3-(phenylsulfonyl)-1-phenylimidazolidine-2,4-dione derivatives and their evaluation as human heart chymase inhibitors suggest potential applications in cardiovascular diseases. These compounds showed selective inhibition of chymase, an enzyme involved in cardiac and vascular remodeling (S. Niwata et al., 1997).